(5Z)-5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one

• Molecular Formula: C17H13BrN2O2S
• Molecular Weight: 389.3 g/mol
• IUPAC Name: (5Z)-2-amino-5-[[4-[(4-bromophenyl)methoxy]phenyl]methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C17H13BrN2O2S/c18-13-5-1-12(2-6-13)10-22-14-7-3-11(4-8-14)9-15-16(21)20-17(19)23-15/h1-9H,10H2,(H2,19,20,21)/b15-9-
• InChI Key: LDBQUSFXIMFAKD-DHDCSXOGSA-N
• Isomeric SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)/C=C\3/C(=O)N=C(S3)N)Br
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)C=C3C(=O)N=C(S3)N)Br

Description

5-((Z)-1-{4-[(4-BROMOBENZYL)OXY]PHENYL}METHYLIDENE)-2-IMINO-1,3-THIAZOLAN-4-ONE is a complex organic compound characterized by its unique molecular structure. This compound is notable for its potential applications in various fields, including chemistry, biology, and medicine. Its structure includes a thiazolone ring, a bromobenzyl group, and an imino group, which contribute to its diverse chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-((Z)-1-{4-[(4-BROMOBENZYL)OXY]PHENYL}METHYLIDENE)-2-IMINO-1,3-THIAZOLAN-4-ONE typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 4-bromobenzyl bromide with a phenolic compound to form the bromobenzyl ether intermediate. This intermediate is then reacted with a thiazolone derivative under specific conditions to yield the final product. The reaction conditions often include the use of solvents like ethanol or dimethyl sulfoxide (DMSO) and catalysts to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving advanced techniques such as continuous flow reactors and automated synthesis systems. The use of high-purity reagents and stringent quality control measures ensures the consistency and reliability of the final product.

Chemical Reactions Analysis

Types of Reactions

5-((Z)-1-{4-[(4-BROMOBENZYL)OXY]PHENYL}METHYLIDENE)-2-IMINO-1,3-THIAZOLAN-4-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the imino group to an amine group.

Substitution: The bromine atom in the bromobenzyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium methoxide. The reactions are typically carried out under controlled temperatures and pressures to ensure optimal yields and selectivity.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions can result in a variety of derivatives with different functional groups replacing the bromine atom.

Scientific Research Applications

5-((Z)-1-{4-[(4-BROMOBENZYL)OXY]PHENYL}METHYLIDENE)-2-IMINO-1,3-THIAZOLAN-4-ONE has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-((Z)-1-{4-[(4-BROMOBENZYL)OXY]PHENYL}METHYLIDENE)-2-IMINO-1,3-THIAZOLAN-4-ONE involves its interaction with molecular targets such as enzymes and receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or alteration of receptor signaling, depending on the specific application .

Comparison with Similar Compounds

Similar Compounds

• 4-[(4-Bromobenzyl)oxy]phenylmethanol
• 5-[(4-Bromobenzyl)oxy]-2-phenyl-1-benzofuran-3-carboxylate
• (5Z)-5-{4-[(4-Bromobenzyl)oxy]benzylidene}-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione

Uniqueness

Compared to these similar compounds, 5-((Z)-1-{4-[(4-BROMOBENZYL)OXY]PHENYL}METHYLIDENE)-2-IMINO-1,3-THIAZOLAN-4-ONE stands out due to its unique combination of functional groups and its ability to undergo a wide range of chemical reactions. This versatility makes it particularly valuable in research and industrial applications .